Cas no 63703-33-3 (Cyclopentanol, 2,2-dimethoxy-)

• Product Name: Cyclopentanol, 2,2-dimethoxy-
• CAS No: 63703-33-3
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 425913
• PubChem ID: 10855609
• Update Time: 2025-04-19

Cyclopentanol, 2,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2,2-dimethoxy-
• 2,2-dimethoxycyclopentan-1-ol
• 63703-33-3
• DTXSID70445944
• DRMHODXWXFVLIR-UHFFFAOYSA-N
• SCHEMBL6300227
• 2,2-dimethoxycyclopentanol

• Inchi： 1S/C7H14O3/c1-9-7(10-2)5-3-4-6(7)8/h6,8H,3-5H2,1-2H3
• InChI Key： DRMHODXWXFVLIR-UHFFFAOYSA-N
• SMILES： O(C)C1(CCCC1O)OC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69